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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Thermogravimetric Analysis (TGA) is a powerful analytical technique used to measure changes

in the mass of a sample as a function of temperature or time in a controlled atmosphere. This

method is particularly valuable for characterizing hydrated salts, providing critical information

about their thermal stability, stoichiometry of hydration, and decomposition kinetics.

Strontium bromide (SrBr₂) is an inorganic salt that exists in various hydrated forms, with the

monohydrate (SrBr₂·H₂O) and hexahydrate (SrBr₂·6H₂O) being the most common. These

materials are of significant interest for applications in thermochemical energy storage, where

the reversible hydration and dehydration reactions are used to store and release thermal

energy[1][2]. The transition between the anhydrous and monohydrate forms is particularly

relevant for applications requiring operating temperatures between 150°C and 300°C[1][2].

This application note provides a detailed protocol for the thermogravimetric analysis of

strontium bromide monohydrate to determine its water content and dehydration

temperature.

Experimental Protocol
1. Materials and Instrumentation
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Sample: Strontium Bromide Monohydrate (SrBr₂·H₂O). Note: Commercially available

strontium bromide is often in the hexahydrate form (SrBr₂·6H₂O)[1]. The monohydrate can

be prepared by drying the hexahydrate in a circulating air oven at 70-110°C for several hours

until a constant mass is achieved, corresponding to the loss of five water molecules[1][3].

Instrument: A calibrated thermogravimetric analyzer.

Sample Pans: Aluminum or platinum pans are suitable.

Purge Gas: High-purity nitrogen (99.99% or higher).

2. Instrument Setup and Calibration

Ensure the TGA instrument is calibrated for both mass and temperature according to the

manufacturer's guidelines.

Set up the purge gas (Nitrogen) with a constant flow rate. A typical flow rate is 20-50 mL/min

through the balance and furnace.

Perform a baseline run with an empty sample pan to ensure a stable, flat baseline before

running the sample.

3. TGA Method Parameters

A typical TGA method for analyzing the dehydration of strontium bromide monohydrate is

detailed below.

Parameter Value

Sample Mass 5 - 10 mg

Sample Pan Open Aluminum Pan

Purge Gas Nitrogen

Gas Flow Rate 40 mL/min

Temperature Program
1. Equilibrate at 30°C2. Isothermal for 5 min3.

Ramp from 30°C to 300°C at 10°C/min
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4. Procedure

Tare an empty TGA sample pan on the microbalance.

Accurately weigh 5-10 mg of the strontium bromide monohydrate sample into the pan.

Record the initial mass precisely.

Load the sample pan into the TGA furnace.

Start the pre-defined temperature program.

The instrument will record the sample mass as a function of temperature.

Once the run is complete, cool the furnace and remove the sample.

Analyze the resulting TGA curve to determine the mass loss and decomposition

temperatures.

Data Presentation and Results
The TGA of strontium bromide monohydrate is expected to show a single, well-defined mass

loss step corresponding to the removal of one molecule of water of crystallization. The reaction

for this dehydration is:

SrBr₂·H₂O(s) → SrBr₂(s) + H₂O(g)

The theoretical mass loss can be calculated based on the molar masses:

Molar Mass of SrBr₂·H₂O: 265.44 g/mol

Molar Mass of H₂O: 18.02 g/mol

Theoretical % Mass Loss: (18.02 / 265.44) * 100% = 6.79%

The experimental data obtained from the TGA curve is summarized in the table below. The

onset temperature represents the temperature at which the dehydration process begins, while

the final temperature indicates the completion of the water loss. The transition to the anhydrous

form is reported to occur at approximately 180°C[3][4].
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Table 1: Summary of TGA Data for SrBr₂·H₂O Dehydration

Parameter Theoretical Value
Experimental Value
(Typical)

Initial Mass (mg) N/A 7.55 mg

Dehydration Step 1 1

Onset Temperature N/A ~165°C

Final Temperature N/A ~195°C

Mass Loss (%) 6.79% 6.82%

Residue at 300°C (%) 93.21% 93.18%

The close agreement between the experimental mass loss and the theoretical value confirms

the sample's identity as a monohydrate and indicates its purity.

Logical Workflow Diagram
The following diagram illustrates the complete workflow for the TGA of strontium bromide
monohydrate, from sample preparation to final data analysis.

Caption: TGA experimental workflow for Strontium Bromide Monohydrate.

Need Custom Synthesis?
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To cite this document: BenchChem. [Application Note: Thermogravimetric Analysis of
Strontium Bromide Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080916#thermogravimetric-analysis-tga-of-strontium-
bromide-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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